3,5-dichloro-2-[(2,4-dichlorobenzoyl)amino]-N-(2-fluorophenyl)benzamide

• IUPAC Name: 3,5-dichloro-2-[(2,4-dichlorobenzoyl)amino]-N-(2-fluorophenyl)benzamide
• InChI: InChI=1S/C20H11Cl4FN2O2/c21-10-5-6-12(14(23)8-10)19(28)27-18-13(7-11(22)9-15(18)24)20(29)26-17-4-2-1-3-16(17)25/h1-9H,(H,26,29)(H,27,28)
• InChI Key: CFSKJCLMTIIVHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=C(C(=CC(=C2)Cl)Cl)NC(=O)C3=C(C=C(C=C3)Cl)Cl)F
• Molecular Formula: C20H11Cl4FN2O2
• Molecular Weight: 472.1 g/mol

Description

3,5-dichloro-2-[(2,4-dichlorobenzoyl)amino]-N-(2-fluorophenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is also known as DCFB, and it has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

DCF has been shown to inhibit the activity of CK2, which is a protein kinase that is involved in the regulation of cell growth and survival. DCFB binds to the ATP-binding site of CK2 and inhibits its activity.
Biochemical and Physiological Effects:
DCF has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. DCFB has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest. Additionally, DCFB has been shown to inhibit the activity of CK2, which is involved in the regulation of cell growth and survival.

Advantages and Limitations for Lab Experiments

DCFB has several advantages for lab experiments, including its ability to inhibit the activity of CK2 and induce apoptosis in cancer cells. However, DCFB also has limitations, including its potential toxicity and the need for further research to determine its optimal dosage and efficacy.

Future Directions

There are several future directions for the study of DCFB, including its potential use as a tool compound in the study of CK2 and its potential applications in cancer research. Additionally, further research is needed to determine the optimal dosage and efficacy of DCFB and to investigate its potential toxicity.

Scientific Research Applications

DCF has been studied for its potential applications in cancer research due to its ability to inhibit the growth of cancer cells. In one study, DCFB was found to inhibit the growth of breast cancer cells by inducing apoptosis. DCFB has also been studied for its potential use as a tool compound in the study of the protein kinase CK2.